N-1,3-benzothiazol-2-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(1-methylimidazol-2-yl)sulfanylpropanamide
• InChI: InChI=1S/C14H14N4OS2/c1-9(20-14-15-7-8-18(14)2)12(19)17-13-16-10-5-3-4-6-11(10)21-13/h3-9H,1-2H3,(H,16,17,19)
• InChI Key: AJYGXVARLLBVOK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC2=CC=CC=C2S1)SC3=NC=CN3C
• Molecular Formula: C14H14N4OS2
• Molecular Weight: 318.4 g/mol

Description

N-1,3-benzothiazol-2-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide is a chemical compound that has been widely used in scientific research. It is a thiazole derivative that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-1,3-benzothiazol-2-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) that are involved in the inflammation process. It also acts as an antioxidant by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also inhibits the expression of COX-2 and inducible nitric oxide synthase (iNOS) that are involved in the inflammation process. It has been shown to have anti-tumor effects by inducing apoptosis and inhibiting angiogenesis. It also has neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-1,3-benzothiazol-2-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in good yield. It is also soluble in various solvents and can be easily purified by column chromatography. However, it has some limitations such as its low aqueous solubility and poor bioavailability. It also requires further studies to determine its toxicity and pharmacokinetics.

Future Directions

N-1,3-benzothiazol-2-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide has several potential future directions for scientific research. It can be further studied for its potential use in treating various diseases such as cancer, neurodegenerative diseases, and inflammation-related disorders. It can also be modified to improve its bioavailability and pharmacokinetics. Further studies can also be conducted to determine its toxicity and safety profile. In addition, it can be used as a lead compound for the development of new drugs with improved efficacy and safety.
In conclusion, this compound is a promising compound that has shown potential in various scientific research areas. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential and limitations.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide has been studied for its potential use in various scientific research areas. It has been found to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.